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Compound of Interest

Compound Name: 2-(4-Methylbenzyl)thioadenosine

Cat. No.: B12389626

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the currently available public information on 2-(4-
Methylbenzyl)thioadenosine. Extensive searches for detailed experimental data, including

specific physical properties, comprehensive spectral analyses, and in-depth biological studies,

did not yield specific results for this compound. The information presented is based on data

from chemical suppliers and general knowledge of related adenosine analogs.

Introduction
2-(4-Methylbenzyl)thioadenosine is a synthetic derivative of adenosine, a fundamental

nucleoside in numerous biochemical processes. This analog is characterized by the

substitution of a 4-methylbenzyl group at the 2-position of the adenine core via a thioether

linkage.[1] This modification introduces a significant hydrophobic moiety, which can influence

its interaction with biological targets. As an adenosine analog, it holds potential for investigation

in various therapeutic areas, though specific biological activities remain to be extensively

documented in publicly accessible literature.

Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b12389626#bc-rfq
https://www.benchchem.com/product/b12389626/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-methylbenzyl-thioadenosine
https://www.benchchem.com/product/b12389626/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-methylbenzyl-thioadenosine
https://www.benchchem.com/product/b12389626/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-methylbenzyl-thioadenosine
https://www.bioglyco.com/2-4-methylbenzylthioadenosine-item-30463.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fundamental chemical properties of 2-(4-Methylbenzyl)thioadenosine are summarized

below. It is important to note that experimentally determined physical properties such as

melting point, boiling point, and specific solubility data are not readily available in published

literature.

Table 1: Chemical and Physical Properties of 2-(4-Methylbenzyl)thioadenosine

Property Value Source

Molecular Formula C₁₈H₂₁N₅O₄S CD BioGlyco

Molecular Weight 403.46 g/mol CD BioGlyco

CAS Number 2095417-16-4 CD BioGlyco

Appearance Solid (predicted) CD BioGlyco

Purity
≥95.0% (typical for commercial

samples)
CD BioGlyco

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, Mass Spectrometry, IR) for 2-(4-
Methylbenzyl)thioadenosine are not available in the public domain. For researchers

synthesizing or working with this compound, the following represents a logical workflow for its

characterization.
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Figure 1. Logical Workflow for Compound Characterization
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Caption: Logical workflow for the synthesis and structural confirmation of 2-(4-
Methylbenzyl)thioadenosine.
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Specific biological activities, mechanisms of action, and associated signaling pathways for 2-(4-
Methylbenzyl)thioadenosine have not been detailed in available research literature. However,

based on its structural similarity to other 2-substituted adenosine analogs, some potential areas

of investigation can be proposed.

Adenosine analogs are known to interact with a variety of protein targets, most notably

adenosine receptors (A₁, A₂A, A₂B, and A₃), which are G protein-coupled receptors (GPCRs)

involved in numerous physiological processes. The bulky hydrophobic substitution at the 2-

position could confer selectivity for certain receptor subtypes or other adenosine-binding

proteins.

Hypothetical Signaling Pathway Involvement
The diagram below illustrates a generalized signaling pathway for adenosine receptors, which

could be a starting point for investigating the mechanism of action of 2-(4-
Methylbenzyl)thioadenosine.
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Figure 2. Generalized Adenosine Receptor Signaling
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Caption: Hypothetical signaling cascade initiated by the binding of 2-(4-
Methylbenzyl)thioadenosine to an adenosine receptor.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological evaluation of 2-(4-
Methylbenzyl)thioadenosine are not publicly available. The following sections provide

generalized methodologies that would be appropriate for studying this compound.

General Synthesis Approach
The synthesis of 2-(4-Methylbenzyl)thioadenosine would likely involve the reaction of a 2-

haloadenosine precursor (e.g., 2-chloroadenosine or 2-bromoadenosine) with 4-methylbenzyl

mercaptan in the presence of a suitable base.

Reaction Scheme: 2-Haloadenosine + 4-Methylbenzyl mercaptan --(Base)--> 2-(4-
Methylbenzyl)thioadenosine

Materials:

2-haloadenosine (e.g., 2-chloroadenosine)

4-Methylbenzyl mercaptan

Anhydrous solvent (e.g., DMF or DMSO)

Base (e.g., NaH, K₂CO₃)

Inert atmosphere (e.g., Argon or Nitrogen)

Procedure Outline:

Dissolve the 2-haloadenosine precursor in the anhydrous solvent under an inert atmosphere.

Add the base to the reaction mixture and stir.

Slowly add 4-methylbenzyl mercaptan to the mixture.
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Allow the reaction to proceed at a specified temperature (e.g., room temperature or elevated

temperature) while monitoring its progress by a suitable technique (e.g., TLC or LC-MS).

Upon completion, quench the reaction and perform an aqueous workup.

Extract the product with an appropriate organic solvent.

Dry the organic layer, concentrate it under reduced pressure, and purify the crude product

using column chromatography.

Cell Viability Assay (MTT Assay)
To assess the cytotoxic or cytostatic effects of 2-(4-Methylbenzyl)thioadenosine, a standard

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay could be employed.

Principle: The MTT assay is a colorimetric assay that measures the reduction of MTT by

mitochondrial succinate dehydrogenase in living cells to form a purple formazan product. The

amount of formazan produced is proportional to the number of viable cells.

Materials:

Target cell line(s)

Complete cell culture medium

2-(4-Methylbenzyl)thioadenosine stock solution (dissolved in a suitable solvent like DMSO)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

96-well microtiter plates

Multichannel pipette

Microplate reader

Experimental Workflow:
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Figure 3. Workflow for a Typical MTT Cell Viability Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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